2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95%
Overview
Description
2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid (2C5HPAF) is a synthetic organic compound with a wide range of applications in fields such as medicinal chemistry, biochemistry, and pharmacology. It is used in the synthesis of various drugs, as a building block for drug discovery, and as a reagent for various biochemical and physiological processes.
Scientific Research Applications
2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It has been used as a reagent in various biochemical and physiological processes, such as the synthesis of drugs and the study of enzyme kinetics. It has also been used as a building block for drug discovery, as it can be used to synthesize a variety of compounds with different biological activities. In addition, 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% has been used to study the structure and function of proteins, as well as to study the structure and function of DNA.
Mechanism of Action
The mechanism of action of 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% is not fully understood. However, it is believed to interact with various proteins and enzymes in the body, leading to changes in their structure and function. For example, it has been shown to interact with the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This interaction can lead to changes in the activity of the enzyme and, consequently, changes in the levels of acetylcholine in the body.
Biochemical and Physiological Effects
2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and proteins, leading to changes in the levels of various neurotransmitters, hormones, and other molecules in the body. In addition, it has been shown to have antioxidant and anti-inflammatory effects, as well as modulate the activity of the immune system.
Advantages and Limitations for Lab Experiments
2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in high yields. In addition, it is stable and can be stored for long periods of time. However, it also has some limitations. It is not water-soluble and can be difficult to work with in aqueous solutions. In addition, it is highly toxic and should be handled with extreme caution.
Future Directions
There are several possible future directions for 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95%. One possible direction is to further explore its mechanism of action and biochemical and physiological effects. Another possible direction is to develop new synthesis methods for 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95%, such as using green chemistry techniques. In addition, it may be possible to develop new applications for 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95%, such as in the synthesis of novel drugs or in the development of new diagnostic tests. Finally, it may be possible to develop new methods of delivery and administration of 2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95%, such as transdermal patches or oral tablets.
Synthesis Methods
2-(2-Chloro-5-hydroxyphenyl)-6-fluorobenzoic acid, 95% can be synthesized by a variety of methods. One of the most common methods is the reaction of 5-chloro-2-hydroxybenzoic acid with 6-fluorobenzoyl chloride in the presence of a base, such as potassium carbonate. The reaction takes place at room temperature and yields the desired product in high yields. Other methods of synthesis include the reaction of 5-chloro-2-hydroxybenzoic acid with 6-fluorobenzoyl chloride in the presence of a catalyst, such as palladium chloride, and the reaction of 5-chloro-2-hydroxybenzoic acid with 6-fluorobenzoyl chloride in the presence of a strong base, such as sodium hydroxide.
properties
IUPAC Name |
2-(2-chloro-5-hydroxyphenyl)-6-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO3/c14-10-5-4-7(16)6-9(10)8-2-1-3-11(15)12(8)13(17)18/h1-6,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKPKDVJTMAJLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)C2=C(C=CC(=C2)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60690481 |
Source
|
| Record name | 2'-Chloro-3-fluoro-5'-hydroxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60690481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261937-52-3 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 2′-chloro-3-fluoro-5′-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261937-52-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Chloro-3-fluoro-5'-hydroxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60690481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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